![molecular formula C24H17Cl3N2O2S B2887162 {5-[(2-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzoate CAS No. 318959-20-5](/img/structure/B2887162.png)
{5-[(2-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzoate
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Description
{5-[(2-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzoate is a useful research compound. Its molecular formula is C24H17Cl3N2O2S and its molecular weight is 503.82. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research on sulfur and nitrogen-containing heterocyclic compounds, such as pyrazoles, has shown significant interest due to their diverse biological activities. For example, sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester was used as a recyclable catalyst for the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) from aromatic aldehydes and 3-methyl-l-phenyl-5-pyrazolone, highlighting the importance of these heterocycles in chemical synthesis and potential applications in drug design and development (Tayebi et al., 2011).
Novel Fungicides
Another study focused on the synthesis of a novel fungicide, SYP-3343, which includes a pyrazole ring system similar to the queried compound. This research emphasizes the agricultural applications of such chemicals, demonstrating their utility in controlling fungal diseases in crops (Liu et al., 2011).
Antiviral and Antimicrobial Activities
Compounds with thiadiazole and pyrazole moieties have been synthesized and evaluated for their antiviral and antimicrobial activities. Such studies are crucial for the development of new therapeutic agents against infectious diseases (Chen et al., 2010).
Material Science Applications
Research into polyimides derived from thiophenyl-substituted benzidines, including those with chlorophenyl groups, has explored their potential in creating materials with high refractive indices and small birefringences. These materials could have significant implications for optical technologies (Tapaswi et al., 2015).
Biological Activity Screening
A variety of N-phenylpyrazolyl aryl methanone derivatives containing arylthio/sulfinyl/sulfonyl groups have been synthesized and screened for herbicidal and insecticidal activities. This line of research showcases the potential environmental and agricultural applications of such compounds (Wang et al., 2015).
properties
IUPAC Name |
[5-(2-chlorophenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methyl 2,4-dichlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17Cl3N2O2S/c1-29-23(32-21-10-6-5-9-19(21)26)18(22(28-29)15-7-3-2-4-8-15)14-31-24(30)17-12-11-16(25)13-20(17)27/h2-13H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQHHLYRFLQLEDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C2=CC=CC=C2)COC(=O)C3=C(C=C(C=C3)Cl)Cl)SC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17Cl3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.